Cas no 10003-64-2 (1-Deoxyfructosyl-Val)

• Product Name: 1-Deoxyfructosyl-Val
• CAS No: 10003-64-2
• MF: C₁₁H₂₁NO₇
• MW: 279.286944150925
• CID: 199526
• PubChem ID: 71777427
• Update Time: 2025-10-29

1-Deoxyfructosyl-Val Chemical and Physical Properties

Names and Identifiers

• L-Valine,N-(1-deoxy-D-fructos-1-yl)-
• (2R)-3-methyl-2-[[(3S,4R,5R)-2,3,4,5-tetrahydroxyoxan-2-yl]methylamino]butanoic acid
• Fructose Valine (mixture of diastereomers)
• FRUCTOSE-VALINE
• fructosylvaline
• 1-Deoxy-1-L-valino-D-fructose
• 1-L-Valine-1-deoxy-D-fructose
• D-1-[(L-1-Carboxy-2-methylpropyl)amino]-1-deoxy-fructose
• Fructose Valine
• Fructosyl-valine
• N-(1-deoxy-D-fructos-1-yl)-L-valine
• N-(1-Desoxy-D-fructos-1-yl)-L-valin
• N-D-Fructose-1-yl-L-valin
• N-D-fructose-1-yl-L-valine
• N-Fructosyl Valine
• 1-Valino-1-deoxy-D-fructose
• 1-Deoxyfructosyl-Val
• DEOXY-1-L-VALINO-D-FRUCTOSE
• H77T9T95MQ
• 10003-64-2
• UNII-H77T9T95MQ
• (2S)-3-METHYL-2-{[(3S,4R,5R)-3,4,5,6-TETRAHYDROXY-2-OXOHEXYL]AMINO}BUTANOIC ACID
• Q27279726
• Fru-val
• N-(1-deoxy-d-fructos-1-yl) valine
• J-000012
• ((3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexyl)-L-valine
• Fructose valine(mixture of diastereomers)
• L-Valine, N-(1-deoxy-D-fructos-1-yl)-
• FRUCTOSE, 1-((L-1-CARBOXY-2-METHYLPROPYL)AMINO)-1-DEOXY-, D- 1-
• (2S)-3-methyl-2-[[(3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexyl]amino]butanoic acid
• AKOS040746846
• N-(1-Deoxy-D-fructos-1-yl)-L-valine; D-1-[(L-1-Carboxy-2-methylpropyl)amino]-1-deoxy-fructose; 1-Deoxy-1-L-valino-D-fructose; 1-L-Valine-1-deoxy-D-fructose; Fructosyl-valine; N-Fructosyl Valine

• Inchi： 1S/C11H21NO7/c1-5(2)8(11(18)19)12-3-6(14)9(16)10(17)7(15)4-13/h5,7-10,12-13,15-17H,3-4H2,1-2H3,(H,18,19)/t7-,8+,9-,10-/m1/s1
• InChI Key： JEQHVKBNRPNQDY-UTINFBMNSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@H](C(CN[C@H](C(=O)O)C(C)C)=O)O

Computed Properties

• Exact Mass: 279.13200
• Monoisotopic Mass: 279.13180201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Color/Form: NA
• Density: 1.378±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 112-114°C
• Boiling Point: 601.7±55.0 °C at 760 mmHg
• Flash Point: 132.5±27.3 °C
• Solubility: Dissolution (34 g/l) (25 º C),
• PSA: 139.48000
• LogP: -2.12240

1-Deoxyfructosyl-Val Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Deoxyfructosyl-Val

Introduction to 1-Deoxyfructosyl-Val and Its Significance in Modern Research

The compound with the CAS number 10003-64-2 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. Known by the product name 1-Deoxyfructosyl-Val, this molecule represents a unique structural motif that has found applications in various scientific domains. Its chemical structure, characterized by a deoxyfructosyl moiety attached to a valine residue, positions it as a promising candidate for further exploration in drug development and metabolic studies.

In recent years, the study of 1-Deoxyfructosyl-Val has been driven by its potential role in modulating biological pathways associated with inflammation, glycation, and energy metabolism. The deoxyfructosyl group, a derivative of fructose with the loss of a hydroxyl group, is particularly intriguing due to its ability to interact with biological targets in ways that differ from its parent sugar molecule. This unique interaction profile has made 1-Deoxyfructosyl-Val a subject of interest for researchers seeking novel therapeutic agents.

One of the most compelling aspects of 1-Deoxyfructosyl-Val is its involvement in the study of advanced glycation end-products (AGEs), which are implicated in various chronic diseases such as diabetes, neurodegenerative disorders, and cardiovascular conditions. The ability of this compound to interfere with the formation or degradation of AGEs has opened up new avenues for therapeutic intervention. Recent studies have demonstrated that 1-Deoxyfructosyl-Val can inhibit the cross-linking of proteins mediated by glycation, thereby potentially slowing down the progression of age-related complications.

The structural uniqueness of 1-Deoxyfructosyl-Val also makes it an attractive scaffold for drug design. By leveraging computational chemistry and molecular modeling techniques, researchers have been able to identify potential binding pockets on target proteins where this compound can be optimized for enhanced efficacy. The valine residue in its structure provides a hydrophobic anchor that can be fine-tuned to improve solubility and bioavailability, making it a versatile building block for medicinal chemists.

Moreover, the biochemical pathways influenced by 1-Deoxyfructosyl-Val have been explored in detail, revealing its potential role in regulating cellular signaling cascades. For instance, studies have shown that this compound can modulate the activity of kinases and phosphatases involved in metabolic signaling, thereby affecting glucose homeostasis and insulin sensitivity. These findings are particularly relevant in the context of metabolic syndrome, where dysregulation of these pathways contributes to obesity and type 2 diabetes.

Another area where 1-Deoxyfructosyl-Val has shown promise is in the field of anti-inflammatory research. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cancer. Preliminary experiments have indicated that this compound can attenuate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism behind this effect appears to involve interactions with transcription factors like NF-κB, which are central regulators of inflammatory gene expression.

The synthesis and characterization of 1-Deoxyfructosyl-Val have also been subjects of detailed investigation. Researchers have developed efficient synthetic routes that allow for scalable production while maintaining high purity standards. Techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound, ensuring that it meets the stringent requirements for use in biological assays.

As interest in natural products continues to grow, 1-Deoxyfructosyl-Val has been examined for its potential extraction from plant sources or microbial fermentation processes. While synthetic methods offer precise control over purity and yield, biotechnological approaches provide an alternative route for obtaining this compound on an industrial scale. The exploration of these different production strategies underscores the interdisciplinary nature of modern chemical research.

The future prospects for 1-Deoxyfructosyl-Val are bright, with ongoing studies aiming to elucidate its full therapeutic potential. Clinical trials are being planned to evaluate its efficacy in treating metabolic disorders and inflammatory conditions. Additionally, researchers are investigating its potential as an antioxidant agent, given its ability to scavenge reactive oxygen species (ROS) that contribute to cellular damage.

In conclusion,1-Deoxyfructosyl-Val (CAS no 1000364) is a multifaceted compound with significant implications for pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for studying glycation processes、metabolic regulation、and inflammation。As our understanding of its mechanisms continues to evolve，so too will its applications in medicine and biotechnology。The ongoing exploration into this remarkable molecule promises to yield new insights into human health and disease，opening up exciting possibilities for therapeutic innovation。